2-benzamido-N-(2-(cyclohex-1-en-1-yl)ethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide
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Overview
Description
2-benzamido-N-(2-(cyclohex-1-en-1-yl)ethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide is a useful research compound. Its molecular formula is C23H27N3O2S and its molecular weight is 409.55. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis Applications :
- Compounds related to the chemical structure have been used in the synthesis of various heterocyclic compounds. For example, benzo[b]thiophen-2-yl-hydrazonoesters were synthesized using a related compound and showed potential in yielding a variety of nitrogen nucleophiles to produce derivatives like pyrazole, isoxazole, and pyrimidine (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
Antibacterial and Antifungal Applications :
- Some derivatives of this chemical structure have shown promising antibacterial and antifungal properties. For instance, certain analogs displayed significant activity against bacteria like Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).
Antitumor Activity :
- Research has also been conducted on the antitumor activity of related compounds. A study synthesized new derivatives and investigated their effectiveness against tumor cells, with some compounds exhibiting significant antitumor effects (Ostapiuk, Frolov, & Matiychuk, 2017).
Apoptosis-Inducing Agents in Cancer :
- Certain derivatives have been identified as new apoptosis-inducing agents, particularly in breast cancer. They have been synthesized and evaluated for both in vitro and in vivo activity, showing potential in cancer therapeutics (Gad et al., 2020).
Chemosensor Applications :
- Derivatives of this compound have been explored as chemosensors for anions, particularly cyanide. Research into coumarin benzothiazole derivatives demonstrated their ability to recognize cyanide anions through specific reactions (Wang et al., 2015).
Mechanism of Action
Target of Action
The primary target of this compound is Casein Kinase 1 delta (CK1δ) . CK1δ is a member of the casein kinase 1 (CK1) family, a highly conserved ubiquitously expressed serine/threonine protein kinase family . The CK1 family plays a crucial role in various cellular processes such as canonical Wnt signaling, DNA damage response, cell cycle progression, apoptosis, and chromosome segregation .
Mode of Action
The compound acts as a potent and specific inhibitor of CK1δ . It binds to CK1δ and inhibits its activity, thereby affecting the phosphorylation of its substrates . This interaction and the resulting changes can influence various cellular processes that CK1δ is involved in .
Biochemical Pathways
The inhibition of CK1δ affects many different biochemical pathways due to the wide range of substrates that CK1δ phosphorylates . These substrates bear either a canonical or a non-canonical consensus sequence . The affected pathways and their downstream effects can vary depending on the specific substrates involved.
Result of Action
The inhibition of CK1δ by this compound can lead to a variety of molecular and cellular effects, depending on the specific cellular context and the substrates involved . For example, it has been shown to inhibit the proliferation of tumor cell lines in a dose and cell line specific manner .
Properties
IUPAC Name |
2-benzamido-N-[2-(cyclohexen-1-yl)ethyl]-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O2S/c27-21(17-10-5-2-6-11-17)26-23-25-20-18(12-7-13-19(20)29-23)22(28)24-15-14-16-8-3-1-4-9-16/h2,5-6,8,10-11,18H,1,3-4,7,9,12-15H2,(H,24,28)(H,25,26,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKDJXVHMDXTYCZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C2CCCC3=C2N=C(S3)NC(=O)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.